1-[Benzyl(furan-2-ylmethyl)amino]-3-(4-chlorophenoxy)propan-2-ol

Specification

• CAS No.: 1015609-85-4
• Molecular Formula: C21H22ClNO3
• Molecular Weight: 371.9 g/mol
• IUPAC Name: 1-[benzyl(furan-2-ylmethyl)amino]-3-(4-chlorophenoxy)propan-2-ol
• Standard InChI: InChI=1S/C21H22ClNO3/c22-18-8-10-20(11-9-18)26-16-19(24)14-23(15-21-7-4-12-25-21)13-17-5-2-1-3-6-17/h1-12,19,24H,13-16H2
• Standard InChI Key: MNBSEQDNCXVDEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CO2)CC(COC3=CC=C(C=C3)Cl)O

Introduction

1-[Benzyl(furan-2-ylmethyl)amino]-3-(4-chlorophenoxy)propan-2-ol is a synthetic organic compound that exhibits potential pharmacological properties. It belongs to a class of molecules that may have applications in medicinal chemistry, particularly as a therapeutic agent. The compound's unique structure combines a benzyl group, a furan moiety, and a chlorophenoxy group, which may contribute to its biological activity.

Synthesis

The synthesis of 1-[Benzyl(furan-2-ylmethyl)amino]-3-(4-chlorophenoxy)propan-2-ol typically involves multi-step reactions starting from simple organic precursors. Each step requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Analytical techniques like thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to monitor the progress and confirm the structure of intermediates.

Chemical Reactions

1-[Benzyl(furan-2-ylmethyl)amino]-3-(4-chlorophenoxy)propan-2-ol can participate in various chemical reactions typical for amines and alcohols. These reactions can be utilized for further derivatization or modification of the compound to enhance its pharmacological properties or alter its solubility characteristics.

Comparison Table:

Compound	Molecular Formula	Molecular Weight	Functional Groups
1-[Benzyl(furan-2-ylmethyl)amino]-3-(4-chlorophenoxy)propan-2-ol	Not specified	Not specified	Amino, Chlorophenoxy, Hydroxyl
(4-Chloro-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine	C12H16ClNO	225.71 g/mol	Amino, Chlorobenzyl